Cas no 65248-93-3 (5-benzyl-4-methyl-1,3-thiazol-2-amine)

• Product Name: 5-benzyl-4-methyl-1,3-thiazol-2-amine
• CAS No: 65248-93-3
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 2114861
• PubChem ID: 12384129
• Update Time: 2025-06-07

5-benzyl-4-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-4-methylthiazol-2-amine
• 5-benzyl-4-methyl-2-aminothiazole
• AB01169600-03
• NCGC00334564-01
• F3375-3066
• 5-benzyl-4-methyl-1,3-thiazol-2-amine
• SCHEMBL4107856
• EN300-58237
• AKOS002678673
• STL227906
• DA-37959
• 65248-93-3
• QCA24893
• 983-131-4

• Inchi： 1S/C11H12N2S/c1-8-10(14-11(12)13-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,12,13)
• InChI Key： GBLYPAAOJUDNKU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-benzyl-4-methyl-1,3-thiazol-2-amine

Introduction to 5-Benzyl-4-methyl-1,3-thiazol-2-amine (CAS No. 65248-93-3)

5-Benzyl-4-methyl-1,3-thiazol-2-amine, also known by its CAS number 65248-93-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The unique structure of 5-benzyl-4-methyl-1,3-thiazol-2-amine makes it an interesting candidate for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 5-benzyl-4-methyl-1,3-thiazol-2-amine consists of a thiazole ring substituted with a benzyl group at the 5-position and a methyl group at the 4-position. The amine functionality at the 2-position adds further reactivity and potential for functionalization. This combination of substituents imparts specific physical and chemical properties to the molecule, making it suitable for various synthetic transformations and biological evaluations.

In terms of synthesis, 5-benzyl-4-methyl-1,3-thiazol-2-amine can be prepared through several routes. One common method involves the condensation of 2-aminothiophenol with benzyl chloride and methyl iodide in the presence of a base. This reaction typically proceeds via an intermediate thioether, which is then cyclized to form the thiazole ring. The final step involves deprotection or further functionalization to obtain the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as microwave-assisted synthesis and catalytic methods.

The biological activity of 5-benzyl-4-methyl-1,3-thiazol-2-amine has been extensively studied in various in vitro and in vivo models. One notable application is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that 5-benzyl-4-methyl-1,3-thiazol-2-amine exhibits significant anti-inflammatory effects by inhibiting key inflammatory mediators such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-benzyl-4-methyl-1,3-thiazol-2-amine has also shown promise as an antimicrobial agent. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial compounds with novel mechanisms of action. Research has demonstrated that 5-benzyl-4-methyl-1,3-thiazol-2-amine exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The exact mechanism by which this compound exerts its antimicrobial effects is still under investigation, but it is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The anticancer potential of 5-benzyl-4-methyl-1,3-thiazol-2-amine has also been explored in several studies. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous search for new therapeutic agents with improved efficacy and reduced side effects. Preclinical studies have shown that 5-benzyl-4-methyl-1,3-thiazol-2-amine exhibits cytotoxic activity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve induction of apoptosis (programmed cell death) through modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its direct biological activities, 5-benzyl-4-methyl-1,3-thiazol-2-amine has also been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, it can be readily functionalized through reactions such as alkylation, acylation, and sulfonation to introduce additional functionalities that can enhance solubility, bioavailability, or target specificity. This versatility makes it an attractive starting material for drug discovery programs aimed at developing novel therapeutics for various diseases.

In conclusion, 5-Benzyl-4-methyl-1,3-thiazol-2-am ine (CAS No. 65248 -93 -3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its diverse biological activities , makes it an important molecule for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action , synthetic methods , and therapeutic potential , highlighting its significance in the field .